Cas no 92142-18-2 (Tosyl-D-asparagine)

• Product Name: Tosyl-D-asparagine
• CAS No: 92142-18-2
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• CID: 827161
• PubChem ID: 6999729
• Update Time: 2025-04-19

Tosyl-D-asparagine Chemical and Physical Properties

Names and Identifiers

• Tosyl-D-asparagine
• N²-[(4-Methylphenyl)sulfonyl]-L-asparagine
• (2R)-4-amino-2-[(4-methylphenyl)sulfonylamino]-4-oxobutanoic acid
• SCHEMBL10967894
• AKOS037655981
• starbld0002139
• 92142-18-2
• DB-234079

• Inchi： 1S/C11H14N2O5S/c1-7-2-4-8(5-3-7)19(17,18)13-9(11(15)16)6-10(12)14/h2-5,9,13H,6H2,1H3,(H2,12,14)(H,15,16)/t9-/m1/s1
• InChI Key： VZCCSZRICJFBSI-SECBINFHSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@@H](C(=O)O)CC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 286.06234272g/mol
• Monoisotopic Mass: 286.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Melting Point: 185-188°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives